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Introduction
Penicillic acid, a mycotoxin with the chemical formula C₈H₁₀O₄, is a secondary metabolite

produced by a variety of fungal species, primarily within the Penicillium and Aspergillus genera.

First isolated from Penicillium puberulum, this compound has garnered significant attention due

to its diverse biological activities. It exhibits antibiotic properties, particularly against Gram-

negative bacteria, as well as antiviral, antitumor, and cytotoxic effects.[1] However, it is also

recognized as a hepatocarcinogen in some animal species and can induce single-strand DNA

breaks.[1] The inherent instability of penicillic acid, particularly its reactivity with sulfhydryl

compounds like glutathione and cysteine, can lead to a loss of its biological activity.[1] This

technical guide provides a comprehensive overview of the fungal species known to produce

penicillic acid, quantitative data on its production, detailed experimental protocols for its

isolation and analysis, and insights into its biosynthetic pathway and potential regulatory

mechanisms.

Penicillic Acid-Producing Fungal Species
A significant number of fungal species have been identified as producers of penicillic acid.

These predominantly belong to the genera Penicillium and Aspergillus. While a comprehensive

list is extensive, the following table summarizes some of the key species and available

quantitative data on their penicillic acid production.
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Table 1: Selected Fungal Species and their Penicillic Acid Production
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Fungal
Species

Substrate/Medi
um

Production
Conditions

Penicillic Acid
Yield

Reference(s)

Penicillium

cyclopium NRRL

1888

Raulin-Thom

medium with

mannitol

25°C,

submerged

culture

Up to 4 mg/mL [2]

Penicillium

cyclopium NRRL

1888

Whey medium
Submerged

culture
Up to 3 mg/mL [2]

Penicillium

martensii
Malt agar 16-24°C Not specified [3]

Penicillium

palitans

Agricultural

commodities

Low

temperatures (1-

10°C) favored

accumulation

Not specified [4]

Penicillium

puberulum

Agricultural

commodities

Low

temperatures (1-

10°C) favored

accumulation

Not specified [4]

Penicillium

roqueforti
General - Producer [5]

Penicillium

verrucosum
General - Producer [6]

Penicillium

viridicatum
General - Producer [7]

Aspergillus

ochraceus
Malt agar 24-31°C Not specified [3]

Aspergillus

ochraceus

Poultry feed (aw

0.88)
- Producer [3]

Aspergillus

flavus
General - Producer [5]
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Aspergillus

ostianus
General - Producer [5][7]

Aspergillus

sclerotiorum

CGF

Optimal medium

(8% soluble

starch, 0.6%

yeast extract,

0.3% Na₂HPO₄)

12 days,

submerged

fermentation

Approx. 9.40

mg/mL
[7]

Aspergillus

sulphureus
General - Producer [7]

Malbranchea

aurantiaca
General - Producer [7]

Biosynthesis of Penicillic Acid
The biosynthesis of penicillic acid is a complex process involving a dedicated gene cluster. A

proposed pathway in Aspergillus westerdijkiae has been elucidated, providing a framework for

understanding its formation.

Proposed Biosynthetic Pathway
The penicillic acid biosynthetic gene cluster in A. westerdijkiae contains genes encoding key

enzymes such as a nonreducing polyketide synthase (NR-PKS), a flavin-containing

monooxygenase (FMO), an O-methyltransferase (OMeT), and a short-chain reductase (SDR).

The pathway is initiated by the NR-PKS, which synthesizes the polyketide backbone.

Subsequent enzymatic modifications, including oxidation, methylation, and reduction, lead to

the final penicillic acid molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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